Cas no 881080-41-7 (7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 881080-41-7
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 5438908
• Update Time: 2025-07-15

7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-[(2-ethoxyphenyl)methyl]-3-hydroxy-3-(2-oxopropyl)indol-2-one
• 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C20H20ClNO4/c1-3-26-17-10-5-4-7-14(17)12-22-18-15(8-6-9-16(18)21)20(25,19(22)24)11-13(2)23/h4-10,25H,3,11-12H2,1-2H3
• InChI Key： SCAUUVQFNHVCQS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC)C2=C(C=CC=C2Cl)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 7-Chloro-1-(2-Ethoxyphenyl)methyl-3-Hydroxy-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One (CAS No. 881080-41-7)

7-Chloro-1-(2-Ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 881080-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of indolinones, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is characterized by a substituted indolinone core with specific functional groups that contribute to its unique properties. The presence of a chloro substituent at the 7-position, an ethoxyphenylmethyl group at the 1-position, a hydroxyl group at the 3-position, and a 2-oxopropyl group at the 3-position collectively influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one has also demonstrated anti-inflammatory effects. Studies have indicated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. This dual action—neuroprotection and anti-inflammation—makes it a valuable candidate for further investigation in drug development.

The pharmacokinetic profile of 7-chloro-1-(2-ethoxyphenyl)methyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one has been studied to understand its behavior in biological systems. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral medication. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in human trials.

The synthesis of 7-chloro-1-(2-Ethoxyphenyl)methyl-3-hydroxy-3-(2-Oxopropyl)-2,3-Dihydro-[1]H-indol-[2]-One involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate indole derivative with a substituted ketone followed by subsequent functional group manipulations to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, 7-chloro-[1]-(2-Ethoxyphenyl)methyl-[3]-hydroxy-[3]-(2-Oxopropyl)-[2], [3]-Dihydro-[1]H-indol-[2]-One (CAS No. 881080-[41]-[7]) represents a promising compound with significant potential in the treatment of neurodegenerative diseases and inflammatory conditions. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic profile. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to combat these challenging medical conditions.